Cas no 1250994-08-1 (tert-Butyl rel-(4aR,7aR)-3-oxo-4a,5,7,7a-Tetrahydro-4H-pyrrolo3,4-b 1,4oxazine-6-carboxylate)

tert-Butyl rel-(4aR,7aR)-3-oxo-4a,5,7,7a-Tetrahydro-4H-pyrrolo3,4-b 1,4oxazine-6-carboxylate structure
1250994-08-1 structure
Product Name:tert-Butyl rel-(4aR,7aR)-3-oxo-4a,5,7,7a-Tetrahydro-4H-pyrrolo3,4-b 1,4oxazine-6-carboxylate
CAS No:1250994-08-1
MF:C11H18N2O4
MW:242.271623134613
CID:4564725
PubChem ID:71305976
Update Time:2024-11-05

tert-Butyl rel-(4aR,7aR)-3-oxo-4a,5,7,7a-Tetrahydro-4H-pyrrolo3,4-b 1,4oxazine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Trans-Tert-Butyl3-Oxohexahydropyrrolo[3,4-B][1,4]Oxazine-6(2H)-Carboxylate
    • Trans-Tert-Butyl3-Oxohexahydropyrrolo[3,4-B][1,4]Oxazine-6(2H)-Carboxylate(WX110021)
    • tert-butyl-3-oxo-octahydropyrrolo[3,4-b]morpholine-6-carboxylate, trans
    • trans-t-Butyl3-oxohexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • tert-Butyl rel-(4aR,7aR)-3-oxo-4a,5,7,7a-Tetrahydro-4H-pyrrolo[3,4-b] [1,4]oxazine-6-carboxylate
    • rel-tert-Butyl (4aR,7aR)-3-oxohexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • tert-butyl (4aR,7aR)-3-oxohexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • 1808448-17-0
    • tert-butyl (4aR,7aR)-3-oxo-octahydropyrrolo[3,4-b]morpholine-6-carboxylate
    • W14269
    • 1250994-08-1
    • MFCD12198672
    • CS-0145820
    • starbld0001704
    • Z1505715608
    • trans-t-Butyl 3-oxohexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • AKOS034809666
    • tert-butyl (4aR,7aR)-3-oxo-4a,5,7,7a-tetrahydro-4H-pyrrolo[3,4-b][1,4]oxazine-6-carboxylate
    • tert-butyl (4aR,7aR)-3-oxo-octahydropyrrolo[3,4-b][1,4]oxazine-6-carboxylate
    • tert-butyl3-oxohexahydropyrrolo[3,4-b][1,4]oxazine-6(2H)-carboxylate
    • EN300-220849
    • tert-Butyl rel-(4aR,7aR)-3-oxo-4a,5,7,7a-Tetrahydro-4H-pyrrolo3,4-b 1,4oxazine-6-carboxylate
    • Inchi: 1S/C11H18N2O4/c1-11(2,3)17-10(15)13-4-7-8(5-13)16-6-9(14)12-7/h7-8H,4-6H2,1-3H3,(H,12,14)/t7-,8-/m1/s1
    • InChI Key: YDGKPNUYHUQQDS-HTQZYQBOSA-N
    • SMILES: O1CC(=O)N[C@]2([H])CN(C(OC(C)(C)C)=O)C[C@@]12[H]

Computed Properties

  • Exact Mass: 242.12665706g/mol
  • Monoisotopic Mass: 242.12665706g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 337
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.9Ų

tert-Butyl rel-(4aR,7aR)-3-oxo-4a,5,7,7a-Tetrahydro-4H-pyrrolo3,4-b 1,4oxazine-6-carboxylate Security Information

tert-Butyl rel-(4aR,7aR)-3-oxo-4a,5,7,7a-Tetrahydro-4H-pyrrolo3,4-b 1,4oxazine-6-carboxylate Pricemore >>

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